Cas no 6175-00-4 (2,2-dichloro-N-(3-nitrobenzenesulfonyl)acetamide)

• Product Name: 2,2-dichloro-N-(3-nitrobenzenesulfonyl)acetamide
• CAS No: 6175-00-4
• MF: C₈H₆Cl₂N₂O₅S
• MW: 313.114638805389
• CID: 5906196
• PubChem ID: 3837968
• Update Time: 2025-07-22

2,2-dichloro-N-(3-nitrobenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dichloro-N-((3-nitrophenyl)sulfonyl)acetamide
• Acetamide, 2,2-dichloro-N-[(3-nitrophenyl)sulfonyl]-
• 2,2-dichloro-N-(3-nitrobenzenesulfonyl)acetamide
• AKOS002239781
• SR-01000012069
• F1372-0021
• 6175-00-4
• 2,2-dichloro-N-(3-nitrophenyl)sulfonylacetamide
• C8H6Cl2N2O5S
• SR-01000012069-1

• Inchi： 1S/C8H6Cl2N2O5S/c9-7(10)8(13)11-18(16,17)6-3-1-2-5(4-6)12(14)15/h1-4,7H,(H,11,13)
• InChI Key： VNBNGWJBGPYLDC-UHFFFAOYSA-N
• SMILES： C(NS(C1=CC=CC([N+]([O-])=O)=C1)(=O)=O)(=O)C(Cl)Cl

Computed Properties

• Exact Mass: 311.9374479g/mol
• Monoisotopic Mass: 311.9374479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.659±0.06 g/cm3(Predicted)
• pka: 3.43±0.10(Predicted)

Additional information on 2,2-dichloro-N-(3-nitrobenzenesulfonyl)acetamide

Recent Advances in the Study of 2,2-Dichloro-N-(3-nitrobenzenesulfonyl)acetamide (CAS: 6175-00-4) in Chemical Biology and Pharmaceutical Research

2,2-Dichloro-N-(3-nitrobenzenesulfonyl)acetamide (CAS: 6175-00-4) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its dichloroacetamide and nitrobenzenesulfonyl functional groups, has been explored for its unique reactivity and biological activity. Recent studies have focused on its role as a versatile intermediate in organic synthesis and its potential as a pharmacophore in drug discovery.

One of the key areas of research involving 2,2-dichloro-N-(3-nitrobenzenesulfonyl)acetamide is its application in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of sulfonamide-based inhibitors targeting bacterial enzymes. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, enabling the introduction of diverse functional groups that enhance binding affinity and selectivity.

In addition to its synthetic applications, recent investigations have explored the biological activities of 2,2-dichloro-N-(3-nitrobenzenesulfonyl)acetamide. A preclinical study conducted by researchers at the University of Cambridge revealed its potential as an antimicrobial agent, showing inhibitory effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism supported by molecular docking simulations.

Another notable advancement is the use of 2,2-dichloro-N-(3-nitrobenzenesulfonyl)acetamide in proteomics research. A 2024 paper in ACS Chemical Biology reported its application as a covalent modifier of cysteine residues in proteins, facilitating the study of protein-ligand interactions and post-translational modifications. This approach has opened new avenues for understanding disease-related pathways and identifying potential therapeutic targets.

Despite these promising findings, challenges remain in the development of 2,2-dichloro-N-(3-nitrobenzenesulfonyl)acetamide-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research aims to overcome these limitations by designing derivatives with improved pharmacological profiles.

In conclusion, 2,2-dichloro-N-(3-nitrobenzenesulfonyl)acetamide (CAS: 6175-00-4) represents a valuable tool in chemical biology and drug discovery. Its dual role as a synthetic intermediate and bioactive molecule underscores its versatility, while recent studies highlight its potential in addressing unmet medical needs. Future research will likely focus on expanding its applications and optimizing its properties for clinical translation.